Cas no 731815-17-1 (N-(2,5-Dimethylphenyl)-2-(methylthio)nicotinamide)

• Product Name: N-(2,5-Dimethylphenyl)-2-(methylthio)nicotinamide
• CAS No: 731815-17-1
• MF: C₁₅H₁₆N₂OS
• MW: 272.365342140198
• CID: 6072156
• PubChem ID: 2408842
• Update Time: 2025-08-03

N-(2,5-Dimethylphenyl)-2-(methylthio)nicotinamide Chemical and Physical Properties

Names and Identifiers

• starbld0002269
• 731815-17-1
• N-(2,5-Dimethylphenyl)-2-(methylthio)nicotinamide
• N-(2,5-dimethylphenyl)-2-(methylsulfanyl)pyridine-3-carboxamide
• Z27670648
• AKOS034022810
• EN300-26584315

• Inchi： 1S/C15H16N2OS/c1-10-6-7-11(2)13(9-10)17-14(18)12-5-4-8-16-15(12)19-3/h4-9H,1-3H3,(H,17,18)
• InChI Key： YJWOOQQNPWUWLN-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(NC1C=C(C)C=CC=1C)=O

Computed Properties

• Exact Mass: 272.09833431g/mol
• Monoisotopic Mass: 272.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.3Ų

Additional information on N-(2,5-Dimethylphenyl)-2-(methylthio)nicotinamide

Introduction to N-(2,5-Dimethylphenyl)-2-(methylthio)nicotinamide (CAS No. 731815-17-1)

N-(2,5-Dimethylphenyl)-2-(methylthio)nicotinamide, identified by its CAS number 731815-17-1, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of nicotinamide derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of N-(2,5-Dimethylphenyl)-2-(methylthio)nicotinamide make it a promising candidate for further investigation in various biomedical contexts.

The molecular structure of this compound incorporates a nicotinamide core, which is a key pharmacophore in many bioactive molecules. Nicotinamide, also known as vitamin B3, plays a crucial role in cellular metabolism and has been extensively studied for its anti-inflammatory, antioxidant, and neuroprotective properties. The presence of the 2,5-dimethylphenyl group and the methylthio substituent introduces additional functional properties that may enhance its interaction with biological targets. These modifications can influence the compound's solubility, bioavailability, and overall pharmacokinetic profile.

In recent years, there has been a growing interest in nicotinamide derivatives as potential therapeutic agents. Research has demonstrated that modifications to the nicotinamide backbone can lead to compounds with enhanced biological activity and improved pharmacological properties. For instance, studies have shown that certain nicotinamide derivatives exhibit potent anti-inflammatory effects by modulating inflammatory pathways such as NF-κB and MAPK. Additionally, some derivatives have shown promise in the treatment of neurodegenerative diseases by protecting against oxidative stress and neurotoxicity.

The specific structural features of N-(2,5-Dimethylphenyl)-2-(methylthio)nicotinamide suggest that it may possess unique biological activities. The 2,5-dimethylphenyl group can contribute to hydrophobic interactions with biological targets, while the methylthio substituent may enhance binding affinity through dipole-dipole interactions or hydrogen bonding. These structural elements could make this compound a valuable tool for investigating new therapeutic strategies.

Current research in the field of nicotinamide derivatives is focused on identifying compounds with improved efficacy and reduced side effects. Preclinical studies have shown that certain nicotinamide-based molecules can modulate enzyme activity and signal transduction pathways involved in various diseases. For example, some derivatives have been found to inhibit the activity of enzymes such as poly(ADP-ribose) polymerase (PARP), which is relevant in the context of cancer therapy and neuroprotection. The potential of N-(2,5-Dimethylphenyl)-2-(methylthio)nicotinamide to interact with similar targets makes it an intriguing subject for further investigation.

The synthesis of N-(2,5-Dimethylphenyl)-2-(methylthio)nicotinamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. The use of high-performance analytical methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) ensures the accurate characterization of the compound's structure and purity.

In conclusion, N-(2,5-Dimethylphenyl)-2-(methylthio)nicotinamide(CAS No. 731815-17-1) represents a significant advancement in the development of novel bioactive molecules. Its unique structural features and potential biological activities position it as a promising candidate for further research in pharmaceutical applications. As scientific understanding continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs and improving patient outcomes.